Cas no 61828-56-6 (4H-1-Benzopyran-4-one, 8-methoxy-2-(2-phenylethyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 8-methoxy-2-(2-phenylethyl)-
• CAS No: 61828-56-6
• MF: C₁₈H₁₆O₃
• MW: 280.317845344543
• CID: 465187
• PubChem ID: 71391868
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 8-methoxy-2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 8-methoxy-2-(2-phenylethyl)-
• 8-methoxy-2-(2-phenylethyl)chromen-4-one
• 8-methoxy-2-(2-phenylethyl)-4H-chromen-4-one
• 61828-56-6
• DTXSID20813694
• 8-Methoxy-2-(2-phenylethyl)-4H-1-benzopyran-4-one
• 8-Methoxy-2-phenethylchromone
• Q63396544
• 8-Methoxy-2-phenethyl-4H-chromen-4-one

• Inchi： 1S/C18H16O3/c1-20-17-9-5-8-15-16(19)12-14(21-18(15)17)11-10-13-6-3-2-4-7-13/h2-9,12H,10-11H2,1H3
• InChI Key： ZNQDWWWTGJNVBY-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(C=C1CCC1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 280.10998
• Monoisotopic Mass: 280.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones